Clomacran phosphate

Specification

• CAS No.: 22199-46-8
• Molecular Formula: C18H24ClN2O4P
• Molecular Weight: 398.8 g/mol
• IUPAC Name: 3-(2-chloro-9,10-dihydroacridin-9-yl)-N,N-dimethylpropan-1-amine;phosphoric acid
• Standard InChI: InChI=1S/C18H21ClN2.H3O4P/c1-21(2)11-5-7-14-15-6-3-4-8-17(15)20-18-10-9-13(19)12-16(14)18;1-5(2,3)4/h3-4,6,8-10,12,14,20H,5,7,11H2,1-2H3;(H3,1,2,3,4)
• Standard InChI Key: SKKDWRIEPIZVOR-UHFFFAOYSA-N
• SMILES: C[NH+](C)CCCC1C2=CC=CC=C2NC3=C1C=C(C=C3)Cl.OP(=O)(O)[O-]
• Canonical SMILES: CN(C)CCCC1C2=CC=CC=C2NC3=C1C=C(C=C3)Cl.OP(=O)(O)O

Introduction

Chemical Identity and Structure

Basic Information

Clomacran phosphate is the phosphate salt of clomacran, officially designated by the United States Adopted Name (USAN) as clomacran phosphate. It was marketed under trade names including Devryl and Olaxin by SK&F (Smith Kline & French) pharmaceuticals. The compound is chemically described as 2-chloro-9-[3-(dimethylamino)propyl]acridan phosphate.

Chemical Structure and Properties

Clomacran phosphate consists of the clomacran free base (C18H21ClN2) combined with phosphoric acid (H3PO4). The structure features a tricyclic acridan ring system with a chlorine substituent at position 2 and a dimethylaminopropyl side chain at position 9. The phosphate component forms an ionic bond with the protonated tertiary amine.

Table 1: Chemical Identifiers and Properties of Clomacran Phosphate

Parameter	Value
Chemical Name (USAN)	Clomacran phosphate
Trade Names	Devryl (SK&F), Olaxin (SK&F)
CAS Registry Number	22199-46-8
Alternative CAS Number	22270-46-8
Free Base CAS Number	5310-55-4
Molecular Formula	C18H21ClN2·H3PO4
Alternative Formula	C18H24ClN2O4P
Molecular Weight	398.82 g/mol
Exact Mass	398.1162
IUPAC Name	3-(2-chloro-9,10-dihydroacridin-9-yl)-N,N-dimethylpropan-1-amine;phosphoric acid
Elemental Composition	C 54.21%, H 6.07%, Cl 8.89%, N 7.02%, P 7.77%, O 16.05%

It should be noted that there are some discrepancies in the literature regarding the exact chemical identifiers. These differences may reflect different ways of representing the phosphate salt or possibly different hydration states of the compound.

Pharmacological Profile

Mechanism of Action

Clomacran phosphate is classified as an antipsychotic drug of the non-phenothiazine tricyclic class. While detailed information on its specific mechanism of action is limited in the available literature, it is known to show "the same antipsychotic activity as its phenothiazine" counterparts. Typical antipsychotics of this era generally exert their therapeutic effects through dopamine receptor antagonism, particularly at D2 receptors in the mesolimbic and mesocortical pathways of the brain.

Toxicology

Limited toxicological data is available for clomacran phosphate. The LD50 (median lethal dose) in rats is 350 mg/kg when administered orally, and in mice, it is 222 mg/kg orally. These values provide a basic measure of the acute toxicity of the compound.

Clinical Applications

Therapeutic Use

Clomacran phosphate is primarily indicated as an antipsychotic medication for the treatment of schizophrenia and related psychotic disorders. The compound's efficacy has been evaluated in clinical studies, including a comparative study with trifluoperazine titled "A double-blind comparison of the acridane derivative, clomacran phosphate and trifluoperazine in schizophrenia" published in Behavioral Neuropsychiatry in 1969.

Pharmaceutical Formulation Studies

Encapsulation Challenges and Solutions

A significant portion of the research on clomacran phosphate focuses on pharmaceutical formulation considerations, particularly its encapsulation. Studies have investigated the relationship between the flow properties of clomacran phosphate powder blends and the weight variation of capsules filled on automatic capsule-filling machines.

Researchers established a correlation coefficient of 0.96 between flowability of powder blends and coefficient of variation in capsule weight, indicating that flow properties are a critical factor in achieving consistent dosing when using automatic capsule-filling machines.

Table 2: Composition of Clomacran Phosphate Powder Blends for Encapsulation Studies

Ingredients	Formula 11 (25 mg)	Formula 12 (50 mg)	Formula 13 (100 mg)
Clomacran phosphate, SK&F	17.5%	35.0%	70.0%
Lactose, spray-dried	79.5%	62.0%	21.0%
Magnesium stearate USP	3.0%	3.0%	3.0%

Source: Data compiled from

Key Findings on Formulation Variables

The encapsulation studies revealed several important factors that influence the successful formulation of clomacran phosphate capsules:

• Lot-to-Lot Variability: Different lots of clomacran phosphate showed variations in particle size, which significantly affected the weight variation of the finished capsules. The chemical of larger particle size demonstrated less variation in capsule weight.

• Concentration Effect: The concentration of clomacran phosphate in the powder blend significantly affected weight variation. Higher concentrations led to greater weight variation, as shown in Table 3.

Table 3: Capsule Weight Variation for Different Concentrations of Clomacran Phosphate

Formula	Dosage Strength (mg)	Mean Weight (mg)	Standard Deviation (mg)	Coefficient of Variation
11	25	258	3.9	1.5
12	50	235	10.8	4.6
13	100	153	12.4	8.1

Source: Data compiled from

• Granulation Benefits: Granulation of clomacran phosphate was found to overcome most of the problems associated with encapsulation, providing finished capsules of uniform weight.

The researchers established a coefficient of variation of 3% as the maximum acceptable limit for capsule weight variation. Based on this criterion, formulations with higher concentrations of clomacran phosphate (Formulas 12 and 13) exceeded this limit and were considered unsatisfactory for encapsulation without further optimization.

Granulation Approach

To address the challenges of encapsulating clomacran phosphate, particularly at higher concentrations, researchers developed granulation formulations. Table 4 presents the composition of several granulation formulations that were studied:

Table 4: Percent Composition of Clomacran Phosphate Granulations

Ingredients	Formula 14	Formula 15	Formula 16	Formula 17	Formula 18	Formula 19
Clomacran phosphate, SK&F (Lot C)	22.0	37.0	36.0	-	-	-
Clomacran phosphate, SK&F (Lot D)	-	-	-	19.0	32.0	36.0
Terra alba, English	54.0	39.0	40.0	53.0	45.0	40.0
Sucrose USP	11.0	11.0	11.0	16.0	12.0	11.0
Starch USP	8.0	8.0	8.0	7.0	7.0	8.0

Source: Data compiled from

The results demonstrated that granulation effectively improved the flow properties and reduced weight variation in the final capsule product, even when using different lots of the active pharmaceutical ingredient.